Cas no 62350-85-0 (2-Propen-1-one, 3-hydroxy-1-(4-nitrophenyl)-, (E)-)

• Product name: 2-Propen-1-one, 3-hydroxy-1-(4-nitrophenyl)-, (E)-
• CAS No: 62350-85-0
• MF: C₉H₇NO₄
• MW: 193.15618
• CID: 448339
• PubChem ID: 33789127

2-Propen-1-one, 3-hydroxy-1-(4-nitrophenyl)-, (E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 3-hydroxy-1-(4-nitrophenyl)-, (E)-
• 3-hydroxy-1-(4-nitrophenyl)prop-2-en-1-one
• DTXSID80652905
• 62350-85-0

• Inchi： InChI=1S/C9H7NO4/c11-6-5-9(12)7-1-3-8(4-2-7)10(13)14/h1-6,11H
• InChI Key： JWDKBUNMWIHCLT-UHFFFAOYSA-N
• SMILES： C1=CC(=CC=C1C(=O)C=CO)[N+](=O)[O-]

Computed Properties

• Exact Mass: 193.03751
• Monoisotopic Mass: 193.03750770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 83.1Ų
• XLogP3: 2

Experimental Properties

• PSA: 80.44